Cas no 1600080-01-0 (6-Bromo-4,8-dichloro-3-nitroquinoline)

• Product Name: 6-Bromo-4,8-dichloro-3-nitroquinoline
• CAS No: 1600080-01-0
• MF: C₉H₃BrCl₂N₂O₂
• MW: 321.942319154739
• CID: 5265124
• Update Time: 2025-11-01

6-Bromo-4,8-dichloro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4,8-dichloro-3-nitroquinoline
• Quinoline, 6-bromo-4,8-dichloro-3-nitro-
• 6-Bromo-4,8-dichloro-3-nitroquinoline

• Inchi： 1S/C9H3BrCl2N2O2/c10-4-1-5-8(12)7(14(15)16)3-13-9(5)6(11)2-4/h1-3H
• InChI Key： HQPPJKPLRCPJBL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=C(C(=CN=2)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• XLogP3: 4
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-4,8-dichloro-3-nitroquinoline

Introduction to 6-Bromo-4,8-dichloro-3-nitroquinoline (CAS No. 1600080-01-0)

6-Bromo-4,8-dichloro-3-nitroquinoline, identified by its Chemical Abstracts Service (CAS) number 1600080-01-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in medicinal chemistry. The structural features of 6-Bromo-4,8-dichloro-3-nitroquinoline, including its bromine, chlorine, and nitro substituents, contribute to its unique reactivity and potential applications in synthetic chemistry and drug discovery.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of halogen atoms and nitro groups into the quinoline core enhances its pharmacological profile by influencing electronic distribution, lipophilicity, and binding affinity to biological targets. Specifically, the presence of bromine at the 6-position and chlorine atoms at the 4- and 8-positions in 6-Bromo-4,8-dichloro-3-nitroquinoline suggests potential interactions with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-Bromo-4,8-dichloro-3-nitroquinoline with various biological targets. Studies indicate that this compound may interact with enzymes such as kinases and cytochrome P450s, which are key players in metabolic disorders and cancer. The nitro group at the 3-position further modulates its reactivity, allowing for further functionalization through reduction or diazotization reactions. These properties make 6-Bromo-4,8-dichloro-3-nitroquinoline a valuable intermediate in the synthesis of more complex pharmacophores.

In the context of drug discovery, the structural motif of 6-Bromo-4,8-dichloro-3-nitroquinoline has been explored in the development of novel therapeutics. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of protein-protein interactions implicated in neurodegenerative diseases. The halogenated quinolines exhibit favorable pharmacokinetic profiles due to their balanced solubility and metabolic stability. Furthermore, the ability to derivatize 6-Bromo-4,8-dichloro-3-nitroquinoline into more complex structures provides a versatile platform for designing molecules with tailored biological activities.

The agrochemical industry has also recognized the potential of 6-Bromo-4,8-dichloro-3-nitroquinoline as a precursor for developing novel pesticides. Quinoline-based compounds are known for their efficacy against a wide range of pests and pathogens. The structural rigidity provided by the quinoline ring system combined with electron-withdrawing substituents enhances binding to biological targets in pests. Research has demonstrated that modifications to the substituents on 6-Bromo-4,8-dichloro-3-nitroquinoline can lead to compounds with improved selectivity and reduced environmental impact.

From a synthetic chemistry perspective, 6-Bromo-4,8-dichloro-3-nitroquinoline serves as a versatile building block for constructing more complex heterocyclic systems. The presence of multiple reactive sites allows for diverse functionalization strategies, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or alkyl groups at various positions on the quinoline core. Additionally, the nitro group can be reduced to an amine or further transformed into other functional groups like azides or carboxylic acids.

The development of green chemistry principles has influenced modern synthetic approaches to 6-Bromo-4,8-dichloro-3-nitroquinoline production. Catalytic methods that minimize waste and energy consumption are being increasingly employed in its synthesis. For example, transition metal-catalyzed reactions have replaced traditional high-temperture methods for introducing halogens into quinoline derivatives. Such advancements not only improve efficiency but also align with regulatory requirements for sustainable chemical manufacturing.

Biological assays have been conducted to evaluate the activity of 6-Bromo-4,8-dichloro-3-nitroquinoline against various disease-related targets. Initial screening results suggest potential efficacy against certain kinases overexpressed in cancer cell lines. Furthermore, its interaction with bacterial enzymes has been explored as a basis for developing novel antibiotics. The nitro group's redox-active nature may also contribute to its antimicrobial properties by generating reactive oxygen species under physiological conditions.

The future directions for research on 6-Bromo-4,8-dichloro-3-nitroquinoline include exploring its role in combination therapies with other drugs or small molecules. Synergistic effects between quinoline derivatives and existing treatments could lead to improved therapeutic outcomes for patients suffering from chronic diseases. Additionally, computational studies using machine learning models are being employed to predict new derivatives with enhanced activity profiles.

In conclusion,6-Bromo-4,8-dichloro-3-nitroquinoline (CAS No. 1600080- 01- 0) is a multifaceted compound with significant potential in pharmaceuticals, agriculture, and synthetic chemistry. Its structural features, reactivity, and versatility make it a valuable scaffold for developing novel therapeutics. As research continues, new applications and derivatives of this compound are expected to emerge, further solidifying its importance in modern chemical biology.